- Palladium-catalyzed cyclocarbonylation reactions in dimethyl carbonate, an eco-friendly solvent and ring-opening reagent, Applied Organometallic Chemistry, 2003, 17(11), 835-839
Cas no 4374-67-8 (3-ethyl-2(3H)-Benzofuranone)
3-ethyl-2(3H)-Benzofuranone structure
Product Name:3-ethyl-2(3H)-Benzofuranone
CAS No:4374-67-8
MF:C10H10O2
MW:162.185203075409
CID:1112473
Update Time:2024-07-24
3-ethyl-2(3H)-Benzofuranone Chemical and Physical Properties
Names and Identifiers
-
- 3-ethyl-2(3H)-Benzofuranone
- 3-ethyl-3H-benzofuran-2-one
- 2(3H)-Benzofuranone, 3-ethyl-
-
- Inchi： 1S/C10H10O2/c1-2-7-8-5-3-4-6-9(8)12-10(7)11/h3-7H,2H2,1H3
- InChI Key： JGCHWMJDZMOREB-UHFFFAOYSA-N
- SMILES： O1C2=CC=CC=C2C(CC)C1=O
Computed Properties
- Exact Mass: 162.0681
Experimental Properties
- PSA: 26.3
3-ethyl-2(3H)-Benzofuranone Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium diacetate , 1,4-Bis(diphenylphosphino)butane Solvents: Dimethyl carbonate ; 48 h, 600 psi, 120 °C
Reference
3-ethyl-2(3H)-Benzofuranone Raw materials
3-ethyl-2(3H)-Benzofuranone Preparation Products
3-ethyl-2(3H)-Benzofuranone Related Literature
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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